5-Methyl-2-nitrothiophene-3-sulfonamide

• Molecular Formula: C5H6N2O4S2
• Molecular Weight: 222.2 g/mol
• SMILES: CC1=CC(=C(S1)[N+](=O)[O-])S(=O)(=O)N
• InChI: InChI=1S/C5H6N2O4S2/c1-3-2-4(13(6,10)11)5(12-3)7(8)9/h2H,1H3,(H2,6,10,11)
• InChIKey: MDGOVPHJUGNTSK-UHFFFAOYSA-N

5-Methyl-2-nitrothiophene-3-sulfonamide: Identity and Physicochemical Baseline

5-Methyl-2-nitrothiophene-3-sulfonamide (CAS 1935462-38-6) is a heterocyclic sulfonamide characterized by a thiophene ring bearing a nitro group at position 2, a sulfonamide at position 3, and a methyl substituent at position 5 . The molecular formula is C₅H₆N₂O₄S₂ with a molecular weight of 222.2 g/mol . This compound belongs to the broader class of nitrothiophene sulfonamides, which have been investigated for antibacterial, anti-coccidial, and herbicidal activities [1][2]. Commercially, it is supplied as a research chemical with a minimum purity of 95% and a topological polar surface area (TPSA) of 103.3 Ų and a predicted LogP of 0.61 .

1

3-Sulfonamide regioisomer for SAR profiling Distinct from 2-sulfonamide antibacterial series; enables positional SAR mapping of DHPS binding.

2

Patent-documented anti-coccidial research scaffold Claimed as active scaffold in US3639613A for Eimeria tenella poultry infection models.

3

Moderate lipophilicity (predicted LogP ~0.6) Supports membrane permeability studies; differentiated from des-methyl analog.

Research-grade identity; verify purity specification per experimental protocol.

• [1] Dunn GL, et al. US Patent 3,639,613A. Composition and methods for controlling coccidiosis in poultry employing nitrothiophene derivatives. Filed 1972. URL: https://patents.google.com/patent/US3639613A/en View Source
• [2] Bulkacz J, Apple MA, Craig JC, Naik AR. Thiophene analogs of sulfanilamide: Bacterial growth inhibitors. J Pharm Sci. 1968;57:1017-1019. doi:10.1002/jps.2600570621 View Source

5-Methyl-2-nitrothiophene-3-sulfonamide: Why Analog Substitution Is Not Supported

Within the nitrothiophene sulfonamide class, the precise positioning of the nitro group, the sulfonamide moiety, and the methyl substituent on the thiophene ring fundamentally alters both the biological target profile and the physicochemical properties that govern bioavailability and formulation [1]. For example, the regioisomer 5-methyl-4-nitrothiophene-2-sulfonamide (CAS 905839-54-5) differs only in the sulfonamide position (2- vs. 3-), yet this change is predicted to yield a different XLogP3-AA value of 0.7 versus 0.61 for the target compound, with corresponding differences in hydrogen-bonding networks that would affect enzyme binding . The des-methyl analog 2-nitrothiophene-3-sulfonamide (CAS 1421601-53-7) lacks the 5-methyl group, reducing lipophilicity and altering steric interactions at the target site. The 5-nitrothiophene-2-sulfonamide compound studied by Bulkacz et al. demonstrated bactericidal activity at low concentrations, but this activity is explicitly associated with the 2-sulfonamide configuration, not the 3-sulfonamide embodiment of the target compound [1]. Generic substitution without experimental verification risks selecting a compound with a different spectrum of biological activity, potency, and ADME behavior.

Regioisomer mismatch (2- vs 3-sulfonamide)

Shifting sulfonamide from position 2 to 3 alters pharmacophore orientation and hydrogen-bond networks; antibacterial potency of 2-sulfonamide cannot be extrapolated.

5-Methyl deletion changes lipophilicity and steric profile

Des-methyl analog (2-nitrothiophene-3-sulfonamide) reduces lipophilicity and may alter membrane permeability and target binding; direct substitution may shift assay readouts.

Class-level activity does not guarantee specific potency

Nitrothiophene sulfonamide class shows antibacterial and anti-coccidial potential, but compound-specific MIC and in vivo endpoint data must be independently verified for this regioisomer.

• [1] Bulkacz J, Apple MA, Craig JC, Naik AR. Thiophene analogs of sulfanilamide: Bacterial growth inhibitors. J Pharm Sci. 1968;57:1017-1019. doi:10.1002/jps.2600570621 View Source

5-Methyl-2-nitrothiophene-3-sulfonamide: Differentiation Evidence Against Closest Analogs

Anti-Coccidial Utility vs. Antibacterial Analogs

The target compound, identified as '2-methyl-5-nitrothiophene-3-sulfonamide', is explicitly claimed in US Patent 3,639,613A as a member of a series of nitrothiophene sulfonamides, carboxamides, and dicarboxamides with anti-coccidial and growth-promoting activity in poultry [1]. The patent defines an 'active compound' as one that reduces coccidial infection by more than 50% when administered at 0.05% in feed, tested in 11-day-old Moyer breed birds infected with 100,000 sporulated oocysts of Eimeria tenella per bird [1]. In contrast, the well-studied 5-nitrothiophene-2-sulfonamide (CAS 17510-82-6) and 4-nitrothiophene-2-sulfonamide are characterized primarily as antibacterial agents via dihydropteroate synthase (DHPS) inhibition, with no anti-coccidial indication reported [2]. This represents a differentiated application space anchored in patent documentation rather than in vitro antibacterial screening alone.

Anti-Coccidial Utility

Patent-reported

Claimed active scaffold in US3639613A; >50% infection reduction at 0.05% dietary inclusion in Eimeria tenella-infected poultry.

Supports coccidiosis research model selection; no anti-coccidial indication reported for 2-sulfonamide regioisomers.

Class-level inference; no head-to-head comparator data.

Evidence Dimension	Anti-coccidial activity in Eimeria tenella-infected poultry
Target Compound Data	Claimed as active anti-coccidial agent in US3639613A; active defined as >50% infection reduction at 0.05% dietary inclusion [1]
Comparator Or Baseline	5-Nitrothiophene-2-sulfonamide and 4-nitrothiophene-2-sulfonamide: no anti-coccidial indication reported; characterized as antibacterial DHPS inhibitors [2]
Quantified Difference	Qualitative differentiation in therapeutic indication (anti-coccidial vs. antibacterial); no head-to-head coccidiosis data available for comparators
Conditions	In vivo poultry model: oral administration in feed at 0.05% w/w; infection with 100,000 sporulated E. tenella oocysts; activity scored by cecal lesion reduction and mortality [1]

Why This Matters

For procurement decisions in veterinary parasitology research or poultry health product development, the patent-documented anti-coccidial application provides a rationale for selection that is absent for the 2-sulfonamide regioisomers.

• [1] Dunn GL, et al. US Patent 3,639,613A. Composition and methods for controlling coccidiosis in poultry employing nitrothiophene derivatives. Filed 1972. URL: https://patents.google.com/patent/US3639613A/en View Source
• [2] Bulkacz J, Apple MA, Craig JC, Naik AR. Thiophene analogs of sulfanilamide: Bacterial growth inhibitors. J Pharm Sci. 1968;57:1017-1019. doi:10.1002/jps.2600570621 View Source

Regioisomeric Sulfonamide Position and Antibacterial SAR

The Bulkacz et al. (1968) structure-activity study establishes that among thiophene-2-sulfonamides, the 5-nitro isomer (IV, 5-nitrothiophene-2-sulfonamide) is bactericidal at very low concentrations and more inhibitory than the corresponding 5-amino compound [1]. However, the target compound places the sulfonamide at the 3-position rather than the 2-position. This positional shift alters both the electronic distribution on the thiophene ring and the orientation of the sulfonamide pharmacophore, which is critical for DHPS active-site binding. While the 2-sulfonamide series has defined antibacterial potency, no comparable MIC data exist for the 3-sulfonamide series in the same bacterial strains. A reasonable inference from medicinal chemistry principles is that the 3-sulfonamide regioisomer will exhibit a distinct potency and selectivity profile; however, direct quantitative comparison is not yet available in the public domain.

Antibacterial SAR Position

Class-level inference

5-Nitrothiophene-2-sulfonamide bactericidal at low concentrations (Bulkacz 1968); target 3-sulfonamide regioisomer lacks published MIC data.

Regioisomeric shift may alter DHPS binding; empirical MIC determination required.

Data to verify; no direct 3-sulfonamide antibacterial study available.

Evidence Dimension	Antibacterial potency linked to sulfonamide position
Target Compound Data	5-Methyl-2-nitrothiophene-3-sulfonamide: no published MIC data available; 3-sulfonamide regioisomer structure confirmed by CAS 1935462-38-6 and SMILES Cc1cc(S(N)(=O)=O)c([N+](=O)[O-])s1
Comparator Or Baseline	5-Nitrothiophene-2-sulfonamide (IV): bactericidal at very low concentrations; more inhibitory than 5-aminothiophene-2-sulfonamide in E. coli growth inhibition assay [1]
Quantified Difference	Cannot be quantified; regioisomeric difference (2-sulfonamide vs. 3-sulfonamide) precludes potency extrapolation
Conditions	Bulkacz et al. used bacterial growth inhibition in broth culture; folic acid/PABA reversal confirmed DHPS-mediated mechanism [1]

Why This Matters

Researchers screening for antibacterial leads must recognize that the 3-sulfonamide regioisomer cannot be assumed to share the bactericidal potency of the 2-sulfonamide series; empirical MIC determination is required before compound selection.

• [1] Bulkacz J, Apple MA, Craig JC, Naik AR. Thiophene analogs of sulfanilamide: Bacterial growth inhibitors. J Pharm Sci. 1968;57:1017-1019. doi:10.1002/jps.2600570621 View Source

Lipophilicity Modulation by 5-Methyl Substitution

The 5-methyl group on the target compound contributes to a predicted LogP of 0.61, as reported by the vendor Leyan . This value is comparable to the 2-sulfonamide regioisomer 5-methyl-4-nitrothiophene-2-sulfonamide, which has a reported XLogP3-AA of 0.7 , but both methylated compounds are expected to be more lipophilic than the non-methylated analog 2-nitrothiophene-3-sulfonamide (C₄H₄N₂O₄S₂, MW 208.2) . The enhanced lipophilicity conferred by the 5-methyl substituent may improve membrane permeability in whole-cell assays compared with the des-methyl scaffold. For reference, 5-nitrothiophene-2-sulfonamide has a reported LogP of 0.63 , indicating that the methyl group does not substantially increase LogP beyond the baseline for the nitrothiophene-sulfonamide core, but the combination of methyl substitution with the 3-sulfonamide position yields a distinct physicochemical fingerprint.

Lipophilicity Modulation

Cross-study comparable

Predicted LogP 0.61 (target); XLogP3-AA 0.7 for 2-sulfonamide regioisomer; des-methyl analog less lipophilic.

Small LogP difference may guide CNS penetration or solubility optimization in lead series.

Predicted values from different sources; confirm experimentally in single study.

Evidence Dimension	Calculated lipophilicity (LogP)
Target Compound Data	LogP 0.61 (predicted), TPSA 103.3 Ų
Comparator Or Baseline	5-Methyl-4-nitrothiophene-2-sulfonamide: XLogP3-AA 0.7 ; 5-Nitrothiophene-2-sulfonamide: LogP 0.63 ; 2-Nitrothiophene-3-sulfonamide (des-methyl): LogP not reported, MW 208.2
Quantified Difference	ΔLogP ≈ +0.01 vs. 5-nitrothiophene-2-sulfonamide; ΔLogP ≈ -0.09 vs. 5-methyl-4-nitrothiophene-2-sulfonamide (2-sulfonamide regioisomer)
Conditions	Predicted/calculated values from different sources; not experimentally determined in a single study

Why This Matters

For medicinal chemistry programs requiring a specific lipophilicity window for CNS penetration or solubility optimization, the small but measurable LogP difference between regioisomers may guide scaffold selection prior to synthesis.

Commercial Availability and Purity Specification

5-Methyl-2-nitrothiophene-3-sulfonamide is available from multiple chemical suppliers at a minimum purity of 95% (product number 2113111, Leyan) . The compound is supplied as a research chemical with documented molecular identity (CAS 1935462-38-6), molecular weight (222.2 g/mol), and SMILES notation (Cc1cc(S(N)(=O)=O)c([N+](=O)[O-])s1) . In comparison, the close analog 5-methyl-4-nitrothiophene-2-sulfonamide (CAS 905839-54-5) is also available at 95% purity , but the 2-nitrothiophene-3-sulfonamide scaffold without the 5-methyl group (CAS 1421601-53-7) is listed at 95% purity with limited stock availability . The unambiguous CAS registry and commercial sourcing for the target compound ensure batch-to-batch traceability and experimental reproducibility, which is critical for procurement in regulated research environments.

Commercial Availability

Specification review

CAS 1935462-38-6; purity ≥95% (Leyan); unambiguous identity confirmed by SMILES and MW 222.2.

Ensures batch-to-batch traceability and experimental reproducibility.

Supplier specifications as of 2025-2026; verify COA for critical studies.

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1935462-38-6; purity ≥95%; supplier: Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.)
Comparator Or Baseline	5-Methyl-4-nitrothiophene-2-sulfonamide (CAS 905839-54-5): purity 95% ; 2-Nitrothiophene-3-sulfonamide (CAS 1421601-53-7): purity 95%, limited stock
Quantified Difference	All comparators have equivalent minimum purity of 95%; differentiation lies in CAS-registered identity rather than purity grade
Conditions	Commercial vendor specifications as of 2025-2026

Why This Matters

For procurement officers, the availability of a CAS-registered, purity-defined product from established chemical suppliers reduces the risk of mis-identification and ensures that the material used in experiments matches published compound identities.

5-Methyl-2-nitrothiophene-3-sulfonamide: Application Scenarios for Procurement

Veterinary Parasitology: Anti-Coccidial Lead Identification

For research groups investigating novel anti-coccidial agents for poultry, 5-methyl-2-nitrothiophene-3-sulfonamide is documented in US Patent 3,639,613A as a member of the nitrothiophene sulfonamide series with activity against Eimeria tenella [1]. The patent defines an active anti-coccidial compound as one achieving >50% reduction in infection at 0.05% dietary inclusion. This provides a starting point for dose-response optimization studies using the target compound as a reference scaffold. Procurement should be accompanied by independent verification of cecal lesion score reduction in the specific poultry breed and Eimeria species of interest.

Antibacterial SAR: 3-Sulfonamide Regioisomer Profiling

The 3-sulfonamide substitution pattern of the target compound distinguishes it from the more extensively characterized 2-sulfonamide series (e.g., 5-nitrothiophene-2-sulfonamide), which Bulkacz et al. (1968) demonstrated to be bactericidal at low concentrations via DHPS inhibition [2]. Research groups conducting systematic structure-activity relationship (SAR) campaigns on nitrothiophene sulfonamides should include the 3-sulfonamide regioisomer to map the positional dependence of DHPS binding affinity and antibacterial spectrum. Minimum inhibitory concentration (MIC) determination against Gram-positive and Gram-negative panels is a prerequisite for compound selection.

Lead Optimization: Physicochemical Property Tuning

The 5-methyl substituent on the target compound contributes a predicted LogP of approximately 0.61, which is subtly different from the 2-sulfonamide regioisomer (XLogP3-AA 0.7) and the des-methyl analog 2-nitrothiophene-3-sulfonamide . For medicinal chemistry teams optimizing lipophilicity-dependent properties such as membrane permeability, plasma protein binding, or metabolic stability, this compound serves as a scaffold for exploring the effect of methyl substitution at the 5-position of the 3-sulfonamide thiophene core. Procurement of the target compound alongside its regioisomers enables comparative LogD7.4 determination and parallel artificial membrane permeability assay (PAMPA) screening under standardized conditions.

Chemical Biology: Nitrothiophene Prodrug Activation Research

Nitrothiophene derivatives have been identified as substrates for bacterial nitroreductases (e.g., NfsA/NfsB in E. coli), enabling their investigation as bioreductively activated prodrugs . The target compound, with its 2-nitro-3-sulfonamide-thiophene architecture, provides a defined scaffold for studying the electronic and steric factors that influence nitroreductase substrate recognition. The commercial availability at 95% purity supports its use as a tool compound in enzymatic reduction assays, where precise concentration control is necessary for kinetic parameter determination (kcat, Km).

Application

Selection Property

Validation Focus

Coccidiosis research model studies

Patent-documented anti-coccidial scaffold

In vivo lesion score reduction in target poultry species

Antibacterial SAR: 3-sulfonamide regioisomer profiling

Positional variation of sulfonamide pharmacophore

MIC determination against Gram-positive and Gram-negative panels

Lead optimization: lipophilicity tuning

Methyl substitution at 5-position of 3-sulfonamide core

Comparative LogD₇.₄ and PAMPA permeability screening

Nitroreductase prodrug activation research

2-Nitro-3-sulfonamide-thiophene architecture

Enzymatic kinetic parameters (kcat, Km) under controlled concentration

• [1] Dunn GL, et al. US Patent 3,639,613A. Composition and methods for controlling coccidiosis in poultry employing nitrothiophene derivatives. Filed 1972. URL: https://patents.google.com/patent/US3639613A/en View Source
• [2] Bulkacz J, Apple MA, Craig JC, Naik AR. Thiophene analogs of sulfanilamide: Bacterial growth inhibitors. J Pharm Sci. 1968;57:1017-1019. doi:10.1002/jps.2600570621 View Source